Cas no 1706299-28-6 (2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole)

2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole structure
1706299-28-6 structure
Product Name:2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole
CAS No:1706299-28-6
MF:C18H18N2OS2
MW:342.478321552277
CID:5550182
PubChem ID:90632581
Update Time:2023-11-21

2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1706299-28-6
    • F6481-4049
    • 2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole
    • (1H-indol-2-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone
    • 1H-indol-2-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
    • AKOS025106048
    • Inchi: 1S/C18H18N2OS2/c21-18(15-12-13-4-1-2-5-14(13)19-15)20-8-7-17(23-11-9-20)16-6-3-10-22-16/h1-6,10,12,17,19H,7-9,11H2
    • InChI Key: VNXLUKRGQJNXLH-UHFFFAOYSA-N
    • SMILES: S1CCN(C(C2=CC3C=CC=CC=3N2)=O)CCC1C1=CC=CS1

Computed Properties

  • Exact Mass: 342.08605555g/mol
  • Monoisotopic Mass: 342.08605555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 89.6Ų

2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6481-4049-2μmol
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole
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F6481-4049-3mg
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